Cas no 2168867-59-0 (1-ethyl-5-(pyridin-2-yl)-1H-1,2,3-triazol-4-ylmethanamine)

• Product Name: 1-ethyl-5-(pyridin-2-yl)-1H-1,2,3-triazol-4-ylmethanamine
• CAS No: 2168867-59-0
• MF: C₁₀H₁₃N₅
• MW: 203.243720769882
• CID: 6077276
• PubChem ID: 165518790
• Update Time: 2025-06-15

1-ethyl-5-(pyridin-2-yl)-1H-1,2,3-triazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-5-(pyridin-2-yl)-1H-1,2,3-triazol-4-ylmethanamine
• 2168867-59-0
• [1-ethyl-5-(pyridin-2-yl)-1H-1,2,3-triazol-4-yl]methanamine
• EN300-1278052

• Inchi： 1S/C10H13N5/c1-2-15-10(9(7-11)13-14-15)8-5-3-4-6-12-8/h3-6H,2,7,11H2,1H3
• InChI Key： QKERBMQNZHKXJX-UHFFFAOYSA-N
• SMILES： N1(CC)C(C2C=CC=CN=2)=C(CN)N=N1

Computed Properties

• Exact Mass: 203.11709544g/mol
• Monoisotopic Mass: 203.11709544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 69.6Ų

Additional information on 1-ethyl-5-(pyridin-2-yl)-1H-1,2,3-triazol-4-ylmethanamine

Introduction to 1-ethyl-5-(pyridin-2-yl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 2168867-59-0)

1-ethyl-5-(pyridin-2-yl)-1H-1,2,3-triazol-4-ylmethanamine, with the CAS number 2168867-59-0, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a triazole ring and a pyridine moiety, making it a promising candidate for various therapeutic applications.

The triazole ring, a five-membered heterocyclic compound with two nitrogen atoms, is known for its stability and biological activity. It is widely used in the development of drugs due to its ability to form strong hydrogen bonds and participate in various biological interactions. The presence of the pyridine moiety, a six-membered aromatic ring with one nitrogen atom, further enhances the compound's pharmacological properties by providing additional functional groups for interaction with biological targets.

1-Ethyl-5-(pyridin-2-yl)-1H-1,2,3-triazol-4-ylmethanamine has been extensively studied for its potential as an inhibitor of specific enzymes and receptors. Recent research has shown that this compound exhibits potent inhibitory activity against certain kinases and proteases, which are key targets in the treatment of various diseases such as cancer and inflammatory disorders. The selective inhibition of these enzymes can lead to reduced cell proliferation and inflammation, making it a valuable candidate for drug development.

In addition to its enzymatic inhibition properties, 1-Ethyl-5-(pyridin-2-yl)-1H-1,2,3-triazol-4-ylmethanamine has also been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This reduction in inflammation can have significant therapeutic benefits in conditions such as rheumatoid arthritis and other autoimmune diseases.

The pharmacokinetic properties of 1-Ethyl-5-(pyridin-2-yl)-1H-1,2,3-triazol-4-ylmethanamine have also been evaluated in preclinical studies. These studies have shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential characteristics for a successful drug candidate. The compound's ability to cross the blood-brain barrier (BBB) has also been explored, with promising results indicating its potential use in central nervous system (CNS) disorders.

To further understand the mechanism of action of 1-Ethyl-5-(pyridin-2-yl)-1H-1,2,3-triazol-4-ylmethanamine, molecular docking studies have been conducted. These studies have provided insights into how the compound interacts with specific protein targets at the molecular level. The results have shown that the triazole ring and pyridine moiety play crucial roles in forming stable complexes with target proteins, thereby modulating their activity.

Clinical trials are currently underway to evaluate the safety and efficacy of 1-Ethyl-5-(pyridin-2-yl)-1H-1,2,3-triazol-4-ylmethanamine in human subjects. Preliminary data from phase I trials have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects. These findings are encouraging and support further investigation into its therapeutic potential.

In conclusion, 1-Ethyl-5-(pyridin-2-y)-lH-l , 2 , 3 -triazol -4 - ylmethanamine (CAS No. 2168867 - 59 - 0) represents a promising new molecule with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for the development of novel therapeutics targeting various diseases. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its future use in clinical practice.